Cas no 1897221-78-1 (3-(2-bromo-5-hydroxy-4-methoxyphenyl)-2-methylpropanoic acid)

• Product Name: 3-(2-bromo-5-hydroxy-4-methoxyphenyl)-2-methylpropanoic acid
• CAS No: 1897221-78-1
• MF: C₁₁H₁₃BrO₄
• MW: 289.122523069382
• CID: 5921481
• PubChem ID: 117466857
• Update Time: 2025-10-30

3-(2-bromo-5-hydroxy-4-methoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-hydroxy-4-methoxyphenyl)-2-methylpropanoic acid
• 1897221-78-1
• EN300-1933617

• Inchi： 1S/C11H13BrO4/c1-6(11(14)15)3-7-4-9(13)10(16-2)5-8(7)12/h4-6,13H,3H2,1-2H3,(H,14,15)
• InChI Key： IBIWYMMQAACLMS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CC(C(=O)O)C)O)OC

Computed Properties

• Exact Mass: 287.99972g/mol
• Monoisotopic Mass: 287.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(2-bromo-5-hydroxy-4-methoxyphenyl)-2-methylpropanoic acid

Professional Introduction to 3-(2-bromo-5-hydroxy-4-methoxyphenyl)-2-methylpropanoic Acid (CAS No. 1897221-78-1)

3-(2-bromo-5-hydroxy-4-methoxyphenyl)-2-methylpropanoic acid, identified by its CAS number 1897221-78-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its unique aromatic and aliphatic functional groups, has garnered attention due to its potential applications in drug discovery and molecular biology research.

The structural composition of 3-(2-bromo-5-hydroxy-4-methoxyphenyl)-2-methylpropanoic acid includes a brominated phenolic ring system combined with a branched alkanoic acid moiety. This configuration suggests a high degree of versatility, enabling the compound to interact with various biological targets. The presence of both hydroxyl and methoxy substituents on the aromatic ring enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry.

In recent years, the pharmaceutical industry has seen a surge in the exploration of bioactive molecules derived from phenolic compounds. The bromine atom in 3-(2-bromo-5-hydroxy-4-methoxyphenyl)-2-methylpropanoic acid serves as a handle for further functionalization, allowing chemists to modify the molecule and tailor its pharmacological properties. This adaptability has made it a focal point in the development of novel therapeutic agents.

One of the most compelling aspects of 3-(2-bromo-5-hydroxy-4-methoxyphenyl)-2-methylpropanoic acid is its potential role in modulating biological pathways associated with inflammation and oxidative stress. Current research indicates that compounds with similar structural motifs can inhibit key enzymes involved in these pathways, offering a promising avenue for the treatment of chronic diseases such as arthritis and neurodegenerative disorders. The hydroxyl and methoxy groups are particularly noteworthy, as they can engage in hydrogen bonding and other interactions with biological targets, enhancing binding affinity.

The synthesis of 3-(2-bromo-5-hydroxy-4-methoxyphenyl)-2-methylpropanoic acid involves multi-step organic reactions, typically starting from commercially available aromatic precursors. The bromination step is critical, as it introduces the necessary electrophilic center for subsequent functionalization. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and selectivity in these transformations.

The compound's solubility profile is another important consideration, particularly for its application in biological assays. 3-(2-bromo-5-hydroxy-4-methoxyphenyl)-2-methylpropanoic acid exhibits moderate solubility in both polar and non-polar solvents, facilitating its use in a wide range of experimental conditions. This characteristic makes it suitable for various applications, including high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

In the realm of drug discovery, 3-(2-bromo-5-hydroxy-4-methoxyphenyl)-2-methylpropanoic acid has been explored as a scaffold for designing molecules with enhanced pharmacokinetic properties. By leveraging computational chemistry tools, researchers have been able to predict how modifications to this core structure might influence metabolic stability and bioavailability. These insights are crucial for optimizing lead compounds before they enter preclinical development.

The growing interest in natural product-inspired molecules has also highlighted the significance of 3-(2-bromo-5-hydroxy-4-methoxyphenyl)-2-methylpropanoic acid. Its structural features are reminiscent of compounds found in plants and marine organisms, which have long been a source of bioactive natural products. By studying such molecules, scientists aim to uncover new therapeutic targets and develop drugs with improved efficacy and safety profiles.

The role of 3-(2-bromo-5-hydroxy-4-methoxyphenyl)-2-methylpropanoic acid in medicinal chemistry extends beyond simple intermediates; it serves as a building block for more complex derivatives. Researchers have synthesized analogs with modified substituents to probe the structure-function relationships within this class of compounds. These efforts have led to the identification of novel pharmacophores that could be exploited for future drug development.

The analytical characterization of 3-(2-bromo-5-hydroxy-4-methoxyphenyl-)< strong >2 -methylpropanoic acid) is essential for ensuring its purity and consistency across different batches. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and quantify impurities. These analytical methods provide critical data for regulatory submissions and ensure that the compound meets the stringent requirements for pharmaceutical use.

The future directions for research involving 3-(< strong >2 -bromo -5 -hydro xy -4 -meth oxyph enyl strong >)-& lt; strong & gt; 2 -m eth ylpr op an o ic ac id & lt; / strong & gt; are multifaceted. Ongoing studies aim to elucidate its mechanism of action at a molecular level, which could reveal new therapeutic applications or insights into disease pathogenesis. Additionally, collaborations between synthetic chemists and biologists are expected to yield innovative approaches for incorporating this compound into drug discovery pipelines.

In conclusion, 3-(< strong >2 -bromo -5 -hydro xy -4 -meth oxyph enyl strong >)-& lt; strong & gt; 2 -m eth ylpr op an o ic ac id & lt; / strong & gt; (CAS No. & lt; strong & gt; 1897221 -78 -1 & lt; / strong & gt;) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with its potential biological activities, make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.